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Compound of Interest

Compound Name:
D-Threonine Benzyl Ester

Hydrochloride

Cat. No.: B570760 Get Quote

An In-depth Technical Guide on H-D-Thr-OBzl·HCl

This guide provides a comprehensive overview of the chemical and physical properties of H-D-

Thr-OBzl·HCl (D-Threonine benzyl ester hydrochloride), a key reagent in peptide synthesis

and pharmaceutical research.

Chemical Properties and Identification
H-D-Thr-OBzl·HCl is the hydrochloride salt of the benzyl ester of D-threonine. The benzyl ester

group serves as a protecting group for the carboxylic acid functionality of D-threonine,

preventing it from participating in unwanted side reactions during peptide bond formation. The

hydrochloride salt form enhances the compound's stability and handling characteristics.

Below is a summary of the key quantitative data for H-D-Thr-OBzl·HCl:

Property Value Reference

Molecular Formula C₁₁H₁₆ClNO₃ [1]

Molecular Weight 245.70 g/mol [1][2]

CAS Number 75748-36-6 [1]

Appearance White to off-white solid/powder
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Note: The L-isomer, H-L-Thr-OBzl·HCl, has the same molecular formula and weight, but a

different CAS number: 33645-24-8[3][2].

Experimental Protocols
As an AI, I have not personally conducted laboratory experiments. However, a general method

for the synthesis of Threonine benzyl ester hydrochloride involves the esterification of threonine

with benzyl alcohol in the presence of an acid catalyst like thionyl chloride (SOCl₂)[4]. This

reaction is typically performed in a well-ventilated fume hood due to the exothermic nature and

generation of HCl gas[4].

Logical Relationship Diagram
The following diagram illustrates the relationship between the parent compound and its key

identifiers.
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Caption: Key properties of H-D-Thr-OBzl·HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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